Cas no 10311-37-2 (3-amino-N,N,2-trimethylbenzene-1-sulfonamide)

• Product Name: 3-amino-N,N,2-trimethylbenzene-1-sulfonamide
• CAS No: 10311-37-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD11123459
• CID: 3292386
• PubChem ID: 22996561
• Update Time: 2025-06-09

3-amino-N,N,2-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-N,N,2-TRIMETHYLBENZENESULFONAMIDE
• 3-amino-N,N,2-trimethylbenzene-1-sulfonamide
• LKLNOXPTLFNWBX-UHFFFAOYSA-N
• SCHEMBL7212515
• 10311-37-2
• KAA31137
• G48856
• EN300-248663
• CS-0242403
• 3-amino-2-methyl(N,N-dimethyl) benzenesulfonamide

• MDL： MFCD11123459
• Inchi： 1S/C9H14N2O2S/c1-7-8(10)5-4-6-9(7)14(12,13)11(2)3/h4-6H,10H2,1-3H3
• InChI Key： LKLNOXPTLFNWBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 214.077599g/mol
• Monoisotopic Mass: 214.077599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 214.29g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-amino-N,N,2-trimethylbenzene-1-sulfonamide

Comprehensive Overview of 3-amino-N,N,2-trimethylbenzene-1-sulfonamide (CAS No. 10311-37-2): Properties, Applications, and Industry Insights

3-amino-N,N,2-trimethylbenzene-1-sulfonamide (CAS No. 10311-37-2) is a specialized sulfonamide derivative with a unique molecular structure that combines an aromatic benzene ring with amino and sulfonamide functional groups. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a key intermediate in the synthesis of bioactive molecules. The presence of both amino and sulfonamide moieties makes it a versatile building block for drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

In recent years, the demand for high-purity sulfonamide compounds like 3-amino-N,N,2-trimethylbenzene-1-sulfonamide has surged, driven by advancements in precision medicine and small-molecule drug design. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's structural flexibility allows for diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 10311-37-2 exhibits interesting reactivity patterns. The electron-donating methyl groups and the electron-withdrawing sulfonamide create a push-pull electronic effect, influencing its behavior in nucleophilic substitution reactions. This property is particularly relevant for medicinal chemists designing compounds with improved pharmacokinetic profiles. Recent publications have highlighted its utility in creating selective kinase inhibitors, addressing a major need in personalized cancer treatment approaches.

The physicochemical properties of 3-amino-N,N,2-trimethylbenzene-1-sulfonamide contribute to its growing importance. With moderate solubility in both polar and non-polar solvents, it serves as an excellent candidate for formulation development. Its stability under various pH conditions makes it suitable for oral drug delivery systems, a frequent search topic among pharmaceutical formulators. Analytical chemists have developed robust HPLC methods for its quantification, addressing quality control challenges in API manufacturing.

Environmental and green chemistry considerations have also shaped recent research on this compound. Scientists are investigating catalytic amination methods to produce 10311-37-2 with reduced waste generation, aligning with sustainable chemistry principles. These developments respond to growing industry demands for eco-friendly synthesis routes, a trending topic in chemical engineering forums and publications.

In material science applications, the aromatic sulfonamide core of this compound has shown promise in designing functional polymers with specific thermal and mechanical properties. Its ability to form hydrogen-bonding networks makes it interesting for developing advanced materials with tailored characteristics. This intersects with popular searches about smart materials and molecular engineering solutions for industrial applications.

Quality standards for 3-amino-N,N,2-trimethylbenzene-1-sulfonamide have become increasingly stringent, reflecting its importance in regulated industries. Analytical techniques like LC-MS and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These quality assurance measures address common concerns about batch-to-batch consistency in fine chemical production.

The commercial landscape for CAS 10311-37-2 continues to evolve, with specialty chemical suppliers offering custom scale-up services to meet diverse research needs. This responds to frequent queries about bulk availability and custom synthesis options from pharmaceutical developers. Proper handling and storage recommendations, including protection from moisture and light, are critical considerations for maintaining the compound's stability over time.

Future research directions for 3-amino-N,N,2-trimethylbenzene-1-sulfonamide may explore its potential in bioconjugation chemistry and prodrug development, areas generating significant interest in drug delivery optimization. Its structural features position it as a candidate for creating targeted diagnostic agents, particularly in molecular imaging applications. These potential applications align with current trends in theranostics and precision healthcare solutions.

From a regulatory standpoint, proper documentation of safety data and handling procedures for this compound remains essential. While not classified as hazardous, standard laboratory precautions apply during its use. This information addresses common search queries about chemical safety protocols and risk assessment procedures in research settings.